Tetrahydro-2H-pyran-3-ylmethyl methanesulfonate

• Molecular Formula: C7H14O4S
• Molecular Weight: 194.25 g/mol
• IUPAC Name: oxan-3-ylmethyl methanesulfonate
• InChI: InChI=1S/C7H14O4S/c1-12(8,9)11-6-7-3-2-4-10-5-7/h7H,2-6H2,1H3
• InChI Key: MWIVUPBHPIAWIB-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)OCC1CCCOC1

Description

Tetrahydro-2H-pyran-3-ylmethyl methanesulfonate is a useful research compound. Its molecular formula is C7H14O4S and its molecular weight is 194.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To tetrahydro-2H-pyran-3-ylmethanol (4.92 g) in dry dichloromethane (140 ml) at 0° C. and under nitrogen, was added anhydrous triethylamine (13.6 ml) in one go, followed by mesyl chloride (4.3 ml) dropwise over 5 minutes. The reaction was allowed to warm to room temperature and stirred at this temperature overnight. The reaction was quenched with saturated aqueous sodium bicarbonate (50 ml). The organic layer was separated, passed through a hydrophobic frit to dry and concentrated in vacuo to yield a red oil (8.8 g).